Cas no 251912-65-9 (3-(4-fluorophenyl)-1,2-oxazole-5-carbaldehyde)

3-(4-Fluorophenyl)-1,2-oxazole-5-carbaldehyde is a fluorinated heterocyclic aldehyde with a molecular formula of C₁₀H₆FNO₂. This compound features a 1,2-oxazole (isoxazole) core substituted with a 4-fluorophenyl group at the 3-position and a formyl group at the 5-position, making it a versatile intermediate in organic synthesis. Its structural motifs are valuable for constructing pharmacologically active molecules, particularly in medicinal chemistry and drug discovery. The electron-withdrawing fluorine atom enhances reactivity and stability, while the aldehyde group offers functionalization potential via condensation or nucleophilic addition reactions. This compound is suitable for applications in cross-coupling reactions, heterocycle derivatization, and as a precursor for bioactive scaffolds. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

3-(4-fluorophenyl)-1,2-oxazole-5-carbaldehyde structure

251912-65-9 structure

Product Name:3-(4-fluorophenyl)-1,2-oxazole-5-carbaldehyde

CAS No:251912-65-9

MF:C₁₀H₆FNO₂

MW:191.158545970917

CID:823317

PubChem ID:15512362

Update Time:2025-10-29

3-(4-fluorophenyl)-1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-(4-Fluoro-phenyl)-isoxazole-5-carbaldehyde
- 3-(4-fluorophenyl)-1,2-oxazole-5-carbaldehyde
- 3-(4-FLUOROPHENYL)ISOXAZOLE-5-CARBOXALDEHYDE
- SB36188
- SCHEMBL20507136
- MFCD11506179
- CS-0450149
- 5-Isoxazolecarboxaldehyde, 3-(4-fluorophenyl)-
- DTXSID20573509
- 3-(4-Fluorophenyl)isoxazole-5-carbaldehyde
- F87251
- DB-261734
- 251912-65-9
- AKOS006323753
- EN300-380580
- Inchi： 1S/C10H6FNO2/c11-8-3-1-7(2-4-8)10-5-9(6-13)14-12-10/h1-6H
- InChI Key： AHJLKEQSLHUIPB-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1C=C(C=O)ON=1

Computed Properties

Exact Mass: 191.03825660g/mol
Monoisotopic Mass: 191.03825660g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 43.1Å²

3-(4-fluorophenyl)-1,2-oxazole-5-carbaldehyde Security Information

Hazard Category Code： 22
Hazardous Material Identification：

3-(4-fluorophenyl)-1,2-oxazole-5-carbaldehyde Pricemore >>

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